5-Hydroxymethyluracil

• CAS No.: 4433-40-3
• Product Name: 5-Hydroxymethyluracil
• Molecular Formula: C5H6N2O3
• Molecular Weight: 142.11 g/mol
• IUPAC Name: 5-(hydroxymethyl)-1H-pyrimidine-2,4-dione
• Standard InChI: InChI=1S/C5H6N2O3/c8-2-3-1-6-5(10)7-4(3)9/h1,8H,2H2,(H2,6,7,9,10)
• Standard InChIKey: JDBGXEHEIRGOBU-UHFFFAOYSA-N
• Isomeric SMILES: C1=C(C(=NC(=N1)O)O)CO
• SMILES: C1=C(C(=O)NC(=O)N1)CO
• Canonical SMILES: C1=C(C(=O)NC(=O)N1)CO
• Appearance: Assay:≥98%A crystalline solid
• Physical Description: Solid
• Description: 5-Hydroxymethyluracil, also known as A-hydroxythymine, belongs to the class of organic compounds known as pyrimidones. Pyrimidones are compounds that contain a pyrimidine ring, which bears a ketone. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. 5-Hydroxymethyluracil is soluble (in water) and a very weakly acidic compound (based on its pKa). 5-Hydroxymethyluracil has been detected in multiple biofluids, such as urine and blood. Within the cell, 5-hydroxymethyluracil is primarily located in the cytoplasm. 5-Hydroxymethyluracil participates in a number of enzymatic reactions. In particular, 5-hydroxymethyluracil can be biosynthesized from uracil and thymine. 5-Hydroxymethyluracil is also a parent compound for other transformation products, including but not limited to, (beta-D-glucopyranosyloxymethyl)deoxyuridine 5'-monophosphate, (beta-D-glucopyranosyloxymethyl)deoxyuridine, and 5-formyluracil.; 5-hydroxymethyluracil is a primary alcohol that is uracil bearing a hydroxymethyl substituent at the 5-position. It has a role as a human metabolite. It is a primary alcohol and a pyrimidone. It derives from a uracil.
• Solubility: 44 mg/mL
• Synonyms: 2,4-Dihydroxy-5-hydroxymethylpyrimidine; NSC 20901; α-Hydroxythymine; 5-(Hydroxymethyl)-2,4(1H,3H)-pyrimidinedione; 5-(Hydroxymethyl)-1,3-dihydropyrimidine-2,4-dione
• PubChem Compound: 78168
• Last Modified: Nov 11 2021